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Compound of Interest

2-(2-Bromoethoxy)tetrahydro-2H-
pyran

Cat. No.: B108730

Compound Name:

An In-Depth Technical Guide to 2-(2-Bromoethoxy)tetrahydro-2H-pyran

This guide provides a comprehensive overview of 2-(2-Bromoethoxy)tetrahydro-2H-pyran, a
key organic building block utilized in various synthetic applications. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document details its chemical identity, physicochemical properties, a standard
synthesis protocol, and its applications.

Chemical Identity

o |[UPAC Name: 2-(2-bromoethoxy)oxane[1]
e Common Name: 2-(2-Bromoethoxy)tetrahydro-2H-pyran[1][2][3]
e Synonyms:

o 2H-Pyran, 2-(2-bromoethoxy)tetrahydro-[1][4]

o 2-(2-BROMO-ETHOXY)-TETRAHYDRO-PYRAN[5]

o 2-BROMO-O-TETRAHYDROPYRANYL-ETHANOL[5]

o 2-[(2-Bromoethyl)oxy]tetrahaydro-2H-pyran[5]
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Physicochemical Properties

The quantitative data for 2-(2-Bromoethoxy)tetrahydro-2H-pyran are summarized in the table

below for easy reference and comparison.

Property

Value

CAS Number

17739-45-6[1][2][3]

Molecular Formula

C7H13BrO2[1][2][3][6]

Molecular Weight 209.08 g/mol [1][2][3][6]

Appearance Colorless to Almost Colorless Liquid[3]
Density 1.384 g/mL at 25 °C[2][3][6]

Boiling Point 62-64 °C at 0.4 mmHQg[3][6][7]

Flash Point 88 °C (190.4 °F) - closed cup[2][6]

Refractive Index

n20/D 1.482[3]

Storage

Store at 2°C - 8°C in a dry, dark place with the

container well-closed[2][3]

Synthesis Protocol

2-(2-Bromoethoxy)tetrahydro-2H-pyran is synthesized from 2-bromoethanol and 3,4-dihydro-

2H-pyran.[3][8] This reaction involves the protection of the hydroxyl group of 2-bromoethanol

with a tetrahydropyranyl (THP) group.

Experimental Methodology

Materials:

e 2-Bromoethanol (1 equivalent)

e 3,4-Dihydro-2H-pyran (1 equivalent)

e p-Toluenesulfonic acid (catalyst)
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Dichloromethane (solvent)
Triethylamine (for quenching)
Silica gel for column chromatography

Petroleum ether and Ethyl acetate (eluent)

Procedure:

To a solution of 2-bromoethanol (3.8 g, 30.0 mmol) and 3,4-dihydro-2H-pyran (2.5 g, 30.0
mmol) dissolved in dichloromethane (50 mL), add p-toluenesulfonic acid (380.0 mg, 2.2
mmol) in portions.[3] For larger scale synthesis, the mixture can be cooled to 0 °C before the
dropwise addition of 3,4-dihydropyran.[8]

Stir the reaction mixture at room temperature for 2 hours.[3] The reaction progress can be
monitored by Gas Chromatography (GC).[8]

Upon completion, the reaction can be quenched by adding triethylamine until a pH of 7 is
reached.[8]

Concentrate the mixture under reduced pressure.

Purify the resulting crude product by silica gel column chromatography using a petroleum
ether/ethyl acetate (50:1) eluent system to yield 2-(2-bromoethoxy)tetrahydro-2H-pyran as
a colorless oil (5.6 g, 89% yield).[3]
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Caption: Synthesis workflow for 2-(2-Bromoethoxy)tetrahydro-2H-pyran.
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Applications in Synthesis

2-(2-Bromoethoxy)tetrahydro-2H-pyran serves as a versatile organic building block.[3][7]
The tetrahydropyranyl (THP) group is a common protecting group for alcohols, which can be
easily removed under acidic conditions.[8] This compound is primarily used to introduce a
protected hydroxyethyl group onto a target molecule.[8]

It has been utilized in the synthesis of various complex molecules, including:

Estrogen ligands that incorporate carborane.[3]

2-hydroxyethyl derivatives of cardiolipin analogs.

Furan-fused compounds, indoles, and pyrazoles.

Multidentate 18F-polypegylated styrylpyridines for imaging AB plaques.

Safety and Handling

Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

e H335: May cause respiratory irritation.[2][6]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][6]

Personal Protective Equipment (PPE):
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o Eyeshields, gloves, and a dust mask (type N95, US) are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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